2-Chloro-1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-1-ethanone

• IUPAC Name: 2-chloro-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C12H12Cl2F3N3O/c13-6-10(21)19-1-3-20(4-2-19)11-9(14)5-8(7-18-11)12(15,16)17/h5,7H,1-4,6H2
• InChI Key: KLIHROVAEIKGPP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)CCl
• Molecular Formula: C12H12Cl2F3N3O
• Molecular Weight: 342.14 g/mol

Description

2-Chloro-1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-1-ethanone, also known as CCTPE, is a novel chemical compound with a wide range of applications in scientific research. CCTPE is a heterocyclic compound that contains a nitrogen atom, a chlorine atom, and two fluorine atoms, as well as two pyridine rings. CCTPE has been identified as a bioactive compound with potential therapeutic applications in a variety of diseases, including cancer, type 2 diabetes, and neurological disorders.

Scientific Research Applications

• Synthesis and Fluorescence Studies A novel multifunctional ligand precursor, incorporating 2-chloro-1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-1-ethanone, was synthesized, leading to the creation of mononuclear transition metal dithiocarbamate complexes. These complexes demonstrated strong fluorescence emission in the visible region, which indicates potential applications in bio-imaging and sensing technologies Verma & Singh, 2015.

• Antimicrobial Applications Some derivatives containing the compound showed promising antibacterial activity against pathogens like Staphylococcus aureus and Escherichia coli. This suggests potential applications in developing new antimicrobial agents Bhatt, Kant & Singh, 2016.

• Cancer Research Compounds incorporating the chemical structure were synthesized and showed potential anticancer activities against breast cancer cells. This opens up avenues for further exploration in cancer treatment Yurttaş, Demirayak, Ilgın & Atlı, 2014.

• Chemical Synthesis and Structural Characterization The compound has been used in the synthesis of various bioactive molecules, demonstrating its versatility as a precursor in chemical synthesis. The structural characterization of these molecules provides a foundation for understanding their potential applications in various fields of science Eckhardt, Goddard, Rudolph, Richter, Lehmann, Imming & Seidel, 2020.

• Enaminone Structures and Hydrogen Bonding Studies on enaminones, including those with the compound's structure, have provided insights into their hydrogen-bonding patterns, which are crucial for understanding their chemical behavior and potential applications in material science or drug design Balderson, Fernandes, Michael & Perry, 2007.

• Antifungal Agent Synthesis The compound has been a part of the synthetic pathway for creating antifungal agents like voriconazole, highlighting its importance in pharmaceutical manufacturing Butters, Ebbs, Green, Macrae, Morland, Murtiashaw & Pettman, 2001.

• Herbicide Development The compound's derivatives have been studied for their inhibitory effects on photosynthesis, contributing to the development of herbicides. This signifies its potential in agricultural applications Hilton, Scharen, St. John, Moreland & Norris, 1969.